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Compound of Interest

Compound Name: NF157

Cat. No.: B10771187

For researchers, scientists, and drug development professionals utilizing NF157, a selective
P2Y11 and P2X1 antagonist, adherence to proper disposal protocols is critical for maintaining
laboratory safety and environmental integrity. While a specific Safety Data Sheet (SDS) with
detailed disposal instructions for NF157 is not readily available in public documentation, a
conservative approach treating the substance as potentially hazardous chemical waste is the
recommended course of action. Laboratory personnel should always consult their institution's
Environmental Health and Safety (EHS) department for specific guidance and approved
disposal routes.[1]

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure that appropriate personal protective
equipment (PPE) is worn, including a lab coat, nitrile gloves, and safety eyewear.[2] All
handling of NF157 waste should be conducted within a chemical fume hood to prevent
inhalation of any dust or aerosols. In the event of accidental contact, immediately wash the
affected skin with copious amounts of soap and water and flush eyes for at least 15 minutes.

Step-by-Step Disposal Procedure

In the absence of a specific SDS for NF157, the following general procedure for the disposal of
chemical waste should be followed:

o Waste Identification and Segregation: Treat all materials contaminated with NF157 as
hazardous chemical waste. This includes unused or expired solid NF157, solutions
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containing NF157, and contaminated lab supplies such as pipette tips, gloves, and weighing
papers.[1] This waste must be segregated from other laboratory waste streams to prevent
unintended chemical reactions.

o Container Selection: Use a designated, leak-proof, and chemically compatible container for
collecting NF157 waste. The container should be clearly labeled as "Hazardous Waste."[3]

e Waste Labeling: The hazardous waste label must include the following information:

o The words "Hazardous Waste."

[e]

The full chemical name: 8,8'-[Carbonylbis[imino-3,1-phenylenecarbonylimino(4-fluoro-3,1-
phenylene)carbonylimino]]bis-1,3,5-naphthalenetrisulfonic acid hexasodium salt.

[¢]

An indication of the hazards (e.g., "Caution: Substance with unknown toxicity").[1]

o

The date when the waste was first added to the container.[1]

o

The principal investigator's name and laboratory location.[1]

o Storage of Chemical Waste: Store the sealed waste container in a designated, well-
ventilated, and secure area away from incompatible materials. Secondary containment
should be used to mitigate any potential leaks or spills.[1]

e Disposal: Do not dispose of NF157 down the drain or in the regular trash.[1] All chemical
waste must be managed through your institution's Environmental Health and Safety (EHS)
department or an equivalent office for final disposal.[1]

Chemical and Physical Properties of NF157

A preliminary assessment of potential hazards can be informed by the known chemical and
physical properties of NF157.
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Property Value

8,8'-[Carbonylbis[imino-3,1-
) phenylenecarbonylimino(4-fluoro-3,1-
Chemical Name . .
phenylene)carbonylimino]]bis-1,3,5-

naphthalenetrisulfonic acid hexasodium salt

Molecular Formula CaoH28F2NsNae023Se

Molecular Weight 1437.08

Purity 290% (HPLC)

Storage Desiccate at room temperature
Solubility Water (up to 4 mM), DMSO (up to 7 mM)

Experimental Protocols

Detailed experimental protocols involving NF157 are not provided here. However, any protocol
generating waste containing this compound should conclude with the decontamination of
surfaces and equipment, and the proper segregation and labeling of all generated waste as
described above.

NF157 Disposal Workflow

The following diagram outlines the general workflow for the proper disposal of NF157.
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General workflow for the proper disposal of NF157.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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